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Compound of Interest

Compound Name: IGF-1R inhibitor-5

CAS No.: 1218777-14-0

Cat. No.: B14170300

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Insulin-like Growth Factor 1 Receptor (IGF-1R) is a critical signaling hub in cellular growth,

proliferation, and survival. Its dysregulation is a hallmark of various cancers, making it a prime

target for therapeutic intervention. This guide provides an objective comparison of "IGF-1R
inhibitor-5" with other notable IGF-1R inhibitors, supported by experimental data and detailed

methodologies to aid in research and development.

Overview of Compared Inhibitors
This guide focuses on a comparative analysis of the following small molecule IGF-1R inhibitors:

IGF-1R inhibitor-5: A compound with limited publicly available data, cited with an IC50 of 6

μM.[1]

Linsitinib (OSI-906): A potent, orally bioavailable dual inhibitor of IGF-1R and the Insulin

Receptor (IR).[2][3][4]
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NVP-AEW541: A selective inhibitor of the IGF-1R kinase with demonstrated in vivo antitumor

activity.[5]

Picropodophyllotoxin (PPP): A potent and selective IGF-1R inhibitor that has shown efficacy

in various cancer models.[6][7][8]

Comparative Performance Data
The following tables summarize the quantitative data for each inhibitor, providing a basis for

objective comparison of their biochemical potency, cellular activity, and selectivity.

Table 1: Biochemical Inhibitory Activity
Inhibitor Target IC50 Assay Type

IGF-1R inhibitor-5 IGF-1R 6 µM Not Specified

Linsitinib (OSI-906) IGF-1R 35 nM Cell-free assay

Insulin Receptor (IR) 75 nM Cell-free assay

NVP-AEW541 IGF-1R 150 nM Cell-free assay

Insulin Receptor (IR) 140 nM Cell-free assay

Picropodophyllotoxin

(PPP)
IGF-1R 1 nM Cell-free assay

Table 2: Cellular Activity and Selectivity
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Inhibitor Cell Line
IC50 (Cell Growth
Inhibition)

Cellular Target
Inhibition

Linsitinib (OSI-906)
Various (NSCLC,

CRC)
0.021 - 0.810 µM

Inhibits IGF-1R

autophosphorylation

(IC50: 0.028 - 0.13

µM)

NVP-AEW541
IGF-IR driven

fibrosarcoma cells
86 nM (IGF-1R)

Inhibits IGF-1R

autophosphorylation.

26-fold more selective

for IGF-1R over IR in

cells.

Neuroblastoma cell

lines
0.4 - 6.8 µM

Inhibits IGF-II-

mediated IGF-1R and

Akt phosphorylation.

Pancreatic cancer cell

lines
0.342 - 2.73 µM

Inhibits ligand-induced

phosphorylation of

IGF-1R and AKT.

Breast Cancer (MCF-

7)
~1 µM

Decreased

phosphorylation of

IGF-1R and Akt.

Picropodophyllotoxin

(PPP)

Uveal melanoma cell

lines
< 0.05 µM

Efficiently blocks IGF-

1R activity.

Rhabdomyosarcoma

(RH30, RD)
~0.1 µM

Inhibits IGF1R

phosphorylation and

downstream signaling.

Colorectal Cancer

(HCT116)
0.28 µM (48h) Induces apoptosis.

Table 3: In Vivo Efficacy
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Inhibitor Cancer Model Dosage Antitumor Effect

Linsitinib (OSI-906)
IGF-1R-driven

xenograft
25 mg/kg

60% tumor growth

inhibition (TGI).

IGF-1R-driven

xenograft
75 mg/kg

100% TGI and 55%

regression.

NVP-AEW541
Neuroblastoma

xenografts

50 mg/kg (oral, twice

daily)

Inhibited tumor

growth, induced

apoptosis, and

decreased

microvascularization.

[9]

Picropodophyllotoxin

(PPP)

Uveal melanoma

xenografts
Not specified (oral)

Total growth inhibition

of uveal melanoma

xenografts.[8]

Signaling Pathways and Experimental Workflows
To visualize the mechanism of action and the process of inhibitor evaluation, the following

diagrams are provided.
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Figure 1: IGF-1R Signaling Pathway and Point of Inhibition.
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Figure 2: General Experimental Workflow for Evaluating IGF-1R Inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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